Cas no 2171563-04-3 (4-(1-amino-2,4-dimethylpentyl)piperidin-4-ol)

• Product Name: 4-(1-amino-2,4-dimethylpentyl)piperidin-4-ol
• CAS No: 2171563-04-3
• MF: C₁₂H₂₆N₂O
• MW: 214.347643375397
• CID: 5921847
• PubChem ID: 165602303
• Update Time: 2025-06-09

4-(1-amino-2,4-dimethylpentyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(1-amino-2,4-dimethylpentyl)piperidin-4-ol
• 2171563-04-3
• EN300-1640032

• Inchi： 1S/C12H26N2O/c1-9(2)8-10(3)11(13)12(15)4-6-14-7-5-12/h9-11,14-15H,4-8,13H2,1-3H3
• InChI Key： AFHIEHGGDUKVSY-UHFFFAOYSA-N
• SMILES： OC1(CCNCC1)C(C(C)CC(C)C)N

Computed Properties

• Exact Mass: 214.204513457g/mol
• Monoisotopic Mass: 214.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 58.3Ų

Additional information on 4-(1-amino-2,4-dimethylpentyl)piperidin-4-ol

Exploring the Potential of 4-(1-amino-2,4-dimethylpentyl)piperidin-4-ol (CAS No. 2171563-04-3) in Modern Research

In the ever-evolving landscape of chemical research, 4-(1-amino-2,4-dimethylpentyl)piperidin-4-ol (CAS No. 2171563-04-3) has emerged as a compound of significant interest. This structurally unique molecule, characterized by its piperidine backbone and aminoalkyl substitution, offers a promising avenue for exploration in various scientific domains. Researchers are particularly intrigued by its potential applications in medicinal chemistry, where its hydrogen-bonding capabilities and steric properties could influence biological activity.

The compound's chiral centers at the 1- and 4-positions of the pentyl chain introduce fascinating possibilities for stereoselective synthesis, a topic currently trending in pharmaceutical development circles. As the industry shifts toward more targeted therapies, molecules like 4-(1-amino-2,4-dimethylpentyl)piperidin-4-ol are gaining attention for their potential to interact with specific biological targets. Recent discussions in scientific forums have highlighted how such multifunctional building blocks could revolutionize fragment-based drug design approaches.

From a synthetic chemistry perspective, the CAS 2171563-04-3 compound presents interesting challenges and opportunities. Its tertiary alcohol functionality adjacent to the piperidine nitrogen creates a unique electronic environment that could be exploited in various catalytic transformations. Current research trends show growing interest in such nitrogen-containing heterocycles, particularly for their potential in developing new central nervous system active compounds.

The physicochemical properties of 4-(1-amino-2,4-dimethylpentyl)piperidin-4-ol make it particularly relevant in today's focus on drug-like molecules. With calculated logP values and polar surface areas falling within desirable ranges for bioavailability, this compound aligns well with current ADME optimization strategies. These characteristics have led to increased searches for "piperidine derivatives in drug discovery" and "amino alcohol synthetic applications" across scientific databases.

In material science applications, the CAS 2171563-04-3 structure offers intriguing possibilities. The combination of its hydrogen bond donor/acceptor sites with the lipophilic hydrocarbon portion could facilitate the development of novel supramolecular architectures. This aligns with current nanotechnology trends exploring self-assembling systems for advanced materials. Researchers investigating "functionalized piperidines for materials science" have shown particular interest in such molecular frameworks.

The safety profile and handling considerations for 4-(1-amino-2,4-dimethylpentyl)piperidin-4-ol follow standard laboratory protocols for amino alcohol compounds. Proper personal protective equipment and ventilation are recommended when working with this material, as with any fine chemical. These precautions reflect the growing emphasis on laboratory safety standards in contemporary research environments.

Looking forward, the scientific community anticipates expanded research into the biological activities and synthetic utility of CAS 2171563-04-3. As computational chemistry tools become more sophisticated, in silico predictions about this compound's potential are expected to guide future experimental work. The intersection of machine learning in chemical research and traditional synthetic approaches may unlock new applications for this interesting molecule.

For researchers considering working with 4-(1-amino-2,4-dimethylpentyl)piperidin-4-ol, current literature suggests several promising directions. The compound's potential as a chiral auxiliary or ligand precursor in asymmetric synthesis warrants investigation. Additionally, its possible interactions with various biological targets remain largely unexplored, representing fertile ground for innovative research in the coming years.